Cas no 332383-09-2 (Acetic acid,2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]-)
Acetic acid,2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]-
- [(6-Methyl-benzothiazol-2-ylcarbamoyl)-methyl-sulfanyl]-acetic acid
- [(6-Methyl-benzothiazol-2-ylcarbamoyl)-methylsulfanyl]-acetic acid
- 2-[2-[(6-methyl-1,3-benzothiazol-2-yl)amino]-2-oxoethyl]sulfanylacetic acid
- AC1LI1FM
- CHEMBL406342
- CTK8F2277
- Oprea1_492716
- Oprea1_861314
- SBB028005
- DTXSID40357207
- FT-0644452
- 332383-09-2
- 2-((2-((6-Methylbenzo[d]thiazol-2-yl)amino)-2-oxoethyl)thio)acetic acid
- SR-01000317523-1
- SR-01000317523
- 2-(2-(6-methylbenzo[d]thiazol-2-ylamino)-2-oxoethylthio)acetic acid
- AKOS000301426
- [(6-Methyl-benzothiazol-2-ylcarbamoyl)-methylsulfanyl]-acetic acid, AldrichCPR
- 2-({[(6-methyl-1,3-benzothiazol-2-yl)carbamoyl]methyl}sulfanyl)acetic acid
- 2-({2-[(6-METHYL-1,3-BENZOTHIAZOL-2-YL)AMINO]-2-OXOETHYL}SULFANYL)ACETIC ACID
-
- MDL: MFCD00823115
- Inchi: 1S/C12H12N2O3S2/c1-7-2-3-8-9(4-7)19-12(13-8)14-10(15)5-18-6-11(16)17/h2-4H,5-6H2,1H3,(H,16,17)(H,13,14,15)
- InChI Key: ARGSLYMLRAVKOA-UHFFFAOYSA-N
- SMILES: S1C(NC(CSCC(=O)O)=O)=NC2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 296.02900
- Monoisotopic Mass: 295.021109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 136
- XLogP3: 2.5
Experimental Properties
- Density: 1.502
- Refractive Index: 1.727
- PSA: 132.83000
- LogP: 2.43400
Acetic acid,2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Acetic acid,2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312536-1g |
2-((2-((6-Methylbenzo[d]thiazol-2-yl)amino)-2-oxoethyl)thio)acetic acid |
332383-09-2 | 95% | 1g |
$290 | 2021-06-17 | |
| Chemenu | CM312536-1g |
2-((2-((6-Methylbenzo[d]thiazol-2-yl)amino)-2-oxoethyl)thio)acetic acid |
332383-09-2 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | K81967-100mg |
[(6-METHYL-BENZOTHIAZOL-2-YLCARBAMOYL)-METHYLSULFANYL]-ACETICACID |
332383-09-2 | 98% | 100mg |
$785 | 2024-06-09 | |
| eNovation Chemicals LLC | K81967-100mg |
[(6-METHYL-BENZOTHIAZOL-2-YLCARBAMOYL)-METHYLSULFANYL]-ACETICACID |
332383-09-2 | 98% | 100mg |
$785 | 2025-02-27 | |
| eNovation Chemicals LLC | K81967-100mg |
[(6-METHYL-BENZOTHIAZOL-2-YLCARBAMOYL)-METHYLSULFANYL]-ACETICACID |
332383-09-2 | 98% | 100mg |
$785 | 2025-03-03 | |
| eNovation Chemicals LLC | K81967-100mg |
[(6-METHYL-BENZOTHIAZOL-2-YLCARBAMOYL)-METHYLSULFANYL]-ACETICACID |
332383-09-2 | 98% | 100mg |
$785 | 2025-03-03 |
Acetic acid,2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Acetic acid,2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]-
Acetic acid, 2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- (CAS No. 332383-09-2): An Overview
Acetic acid, 2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- (CAS No. 332383-09-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetic acid with a unique thioether and benzothiazole functional group. Its intricate structure and specific functional groups make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The benzothiazole moiety is a key feature of this compound, contributing to its biological activity and potential therapeutic applications. Benzothiazoles are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the methyl group on the benzothiazole ring further modulates the compound's properties, enhancing its stability and bioavailability.
The thioether linkage in the compound's structure is another critical component. Thioethers are known for their ability to form stable complexes with metal ions, which can be exploited in the design of metal-based drugs. Additionally, thioethers can participate in various chemical reactions, making them useful in synthetic chemistry and drug development.
Recent studies have highlighted the potential of Acetic acid, 2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This finding suggests that Acetic acid, 2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- could be a promising lead compound for further investigation in this area.
In addition to its potential in neurodegenerative diseases, this compound has also shown promise in cancer research. Studies have demonstrated that benzothiazole derivatives can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The specific structure of Acetic acid, 2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- may enhance these effects, making it a valuable candidate for anticancer drug development.
The synthesis of Acetic acid, 2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- involves several steps, including the formation of the thioether linkage and the attachment of the benzothiazole moiety. Advanced synthetic techniques and catalysts have been developed to improve the yield and purity of this compound. These advancements have made it more feasible to produce Acetic acid, 2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- on a larger scale for preclinical and clinical studies.
Preclinical studies have shown that Acetic acid, 2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- exhibits favorable pharmacokinetic properties, including good solubility and stability in biological systems. These properties are crucial for ensuring that the compound can effectively reach its target sites within the body and exert its therapeutic effects.
Clinical trials are currently underway to evaluate the safety and efficacy of Acetic acid, 2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, Acetic acid, 2-[[2-[(6-methyl-2-benzothiazolyl)amino]-2-oxoethyl]thio]- (CAS No. 332383-09-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for developing novel therapeutic agents targeting neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in these critical areas.
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